6-Cyclopropylnicotinaldehyde
Overview
Description
6-Cyclopropylnicotinaldehyde is a chemical compound with the formula C9H9NO . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopropyl group attached to a nicotinaldehyde . The molecular weight is 147.17 .Physical And Chemical Properties Analysis
This compound has a molecular formula of C9H9NO and a molecular weight of 147.17 . The boiling point and other specific physical and chemical properties are not provided in the retrieved data.Scientific Research Applications
Organic Synthesis
6-Cyclopropylnicotinaldehyde: is a valuable compound in organic synthesis, particularly in the construction of complex molecules. Its aldehyde group can undergo various reactions, such as condensation, to form carbon-carbon bonds, which are fundamental in building molecular frameworks. This compound can serve as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic materials .
Medicinal Chemistry
In medicinal chemistry, This compound may be used to develop new drug candidates. Its structure can be incorporated into potential therapeutic agents, where it can contribute to the binding affinity and specificity of the drug towards biological targets. However, specific applications in medicine are not detailed in the available data .
Material Science
The compound’s potential in material science lies in its ability to act as a precursor for materials with electronic or photonic properties. It could be used in the development of organic semiconductors or as a building block for conductive polymers .
Environmental Science
While there is no direct information on the use of This compound in environmental science, related compounds are often studied for their environmental impact and degradation. It could be a subject of research in understanding the environmental fate of similar organic compounds .
Analytical Chemistry
In analytical chemistry, This compound could be used as a standard or reagent in chromatographic methods or spectroscopy. It might help in the quantification or detection of similar compounds in complex mixtures .
Industrial Applications
This compound: may find applications in various industries, such as the synthesis of flavors, fragrances, and dyes. It could also be used in the production of fine chemicals or as an intermediate in bulk chemical manufacturing processes .
Nanotechnology
Although direct applications in nanotechnology are not explicitly mentioned, compounds like This compound could be used in the synthesis of organic molecules that interact with nanoparticles or in the creation of organic-inorganic hybrid materials .
Safety and Hazards
properties
IUPAC Name |
6-cyclopropylpyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c11-6-7-1-4-9(10-5-7)8-2-3-8/h1,4-6,8H,2-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZPQVEBWGXXTOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=C(C=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90665460 |
Source
|
| Record name | 6-Cyclopropylpyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90665460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
75097-19-7 |
Source
|
| Record name | 6-Cyclopropylpyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90665460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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